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Compound of Interest

Compound Name: Dinitrogen tetroxide

Cat. No.: B077658 Get Quote

This guide provides essential troubleshooting and safety information for researchers, scientists,

and drug development professionals working with dinitrogen tetroxide (N₂O₄). The following

question-and-answer format addresses specific hazards and procedural queries to ensure safe

laboratory operations.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What is dinitrogen tetroxide and what are its primary
hazards?
Dinitrogen tetroxide (N₂O₄), also known as nitrogen tetroxide, is a powerful oxidizer that

exists in an equilibrium mixture with nitrogen dioxide (NO₂).[1][2] It is a highly toxic and

corrosive substance.[3][4] The liquid is typically reddish-brown due to the presence of NO₂, and

it has a sharp, unpleasant odor.[1][5]

The primary hazards are:

High Acute Toxicity: Inhalation is the primary route of exposure and can be fatal.[4][6] Vapors

cause severe irritation to the eyes and respiratory tract, which can lead to delayed-onset

pulmonary edema (fluid in the lungs) even if initial symptoms are mild.[7][8]

Severe Corrosivity: Direct contact with the liquid or its concentrated vapors causes severe

burns to the skin and eyes.[4][6][7]
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Strong Oxidizer: It may cause or intensify fire and can form explosive mixtures with

combustible materials, organic chemicals, or reducing agents like hydrazine.[2][4][6]

Water Reactivity: It reacts with water or moisture to form corrosive nitric acid and nitric oxide.

[9][10]

Q2: What are the regulated occupational exposure limits
for dinitrogen tetroxide?
Exposure limits are typically defined for nitrogen dioxide (NO₂), with which N₂O₄ is in

equilibrium.[1][2] Adherence to these limits is critical to prevent adverse health effects.

Parameter Value (ppm) **Value (mg/m³) ** Agency/Organization

TLV-TWA (8-hr) 0.2 ppm 5.6 mg/m³ ACGIH[11]

TLV-STEL (15-min) 5 ppm 9.4 mg/m³ ACGIH[12]

PEL-Ceiling 5 ppm 9 mg/m³ OSHA[12][13]

REL-STEL (15-min) 1 ppm 1.8 mg/m³ NIOSH[11][12]

IDLH 20 ppm - NIOSH[12]

Table 1: Occupational

Exposure Limits for

Nitrogen Dioxide

(NO₂)

Q3: What personal protective equipment (PPE) is
mandatory when handling N₂O₄?
A comprehensive PPE strategy is essential. The following must be worn:

Respiratory Protection: A self-contained breathing apparatus (SCBA) or a supplied-air

respirator with a full facepiece is required.[7][9][14] Standard air-purifying respirators are not

sufficient.
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Eye and Face Protection: Vapor-proof goggles and a face shield are necessary to protect

against splashes and vapors.[6][15]

Skin Protection: Acid-resistant gloves and full acid-resistant protective clothing are required

to prevent skin contact.[4][6]

Footwear: Leather or other appropriate safety shoes should be worn when handling

cylinders.[6]

Q4: How should I properly store dinitrogen tetroxide?
Proper storage is critical to prevent accidental releases or reactions.

Location: Store in a cool, dry, well-ventilated, and locked area, separate from all other

chemicals.[4][5][11] The storage location should be a fireproof place.[4]

Incompatible Materials: Keep N₂O₄ segregated from combustible materials, organic

substances, reducing agents, alkalis, and incompatible metals such as aluminum, zinc, and

copper alloys.[4]

Cylinder Handling: Cylinders must be stored upright and securely fastened to prevent

toppling.[15] Keep valve protection caps in place.[15] Protect cylinders from physical

damage and direct sunlight.[6][11]

Ventilation: Ensure the storage area has adequate ventilation and consider gas detectors for

early leak detection.[6]

Q5: What is the correct procedure for a dinitrogen
tetroxide spill?
Immediate and correct action is crucial. The response depends on the scale of the spill. For

any spill, prioritize personnel safety.

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the area.[4]

Isolate the spill zone and approach only from upwind.[4]

Activate Alarms: Alert colleagues and activate any laboratory or building emergency alarms.
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Don Full PPE: Before attempting any cleanup, don the full PPE ensemble, including an

SCBA.[4][15]

Contain the Spill: Use a non-combustible absorbent material like sand, vermiculite, or chalk

to create a dike around the spill to prevent it from spreading.[5][9][16] DO NOT use

combustible absorbents like sawdust.[8]

Vapor Suppression: Use a fine water spray or fog to help knock down the reddish-brown

vapors.[6][15] Be aware that this will create nitric acid, so containment is essential.[4] Do not

apply a direct water stream to the liquid pool or into the container.[4]

Neutralization: Once contained, follow the detailed neutralization protocol (See Protocol 1).

Decontamination and Disposal: All contaminated materials must be collected into sealed,

properly labeled containers for hazardous waste disposal according to institutional and local

regulations.[11][17]

Data Presentation
Property Value

Chemical Formula N₂O₄[3]

Molar Mass 92.011 g/mol [1]

Appearance
Red-brown liquid or gas with a sharp,

unpleasant odor[1][5]

Boiling Point 21.15 °C (70.1 °F)[1][9]

Freezing Point -11.2 °C (11.8 °F)[2][9]

Liquid Density 1.448 g/cm³[1]

Vapor Pressure 96 kPa at 20 °C[3]

Solubility in Water Reacts to form nitric acid and nitric oxide[1][9]

Table 2: Physical and Chemical Properties of

Dinitrogen Tetroxide
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Experimental Protocols
Protocol 1: Small-Scale Dinitrogen Tetroxide Spill
Neutralization
Objective: To safely neutralize a contained N₂O₄ spill of less than 100 mL in a laboratory fume

hood.

Materials:

Full PPE ensemble (SCBA, acid-resistant suit, gloves, face shield, goggles).

Non-combustible absorbent material (sand, vermiculite).

Neutralizing agent: 5% solution of soda ash (sodium carbonate) or lime (calcium hydroxide).

[9]

pH paper or meter.

Sealable, labeled hazardous waste containers.

Methodology:

Ensure the fume hood sash is as low as possible while still allowing safe manipulation.

Confirm the spill is contained with non-combustible absorbent material.

Slowly and carefully apply the 5% soda ash or lime solution to the contained spill. Avoid

splashing. The reaction may produce gas; proceed with caution.

Continue adding the neutralizing solution until the fizzing stops.

Check the pH of the resulting slurry with pH paper or a meter. The target pH should be

between 6.0 and 8.0. Add more neutralizing agent if necessary.

Once neutralized, carefully scoop the absorbed material into a designated, leak-proof

hazardous waste container.[17]
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Wipe the spill area with a damp cloth, then decontaminate the area and all equipment used

(See Protocol 2). Dispose of all cleaning materials as hazardous waste.[17]

Report the incident to the laboratory supervisor and Environmental Health & Safety.[17]

Protocol 2: Decontamination of Equipment
Objective: To safely decontaminate laboratory equipment after potential contact with N₂O₄.

Methodology:

All decontamination procedures must be performed in a designated, well-ventilated area,

preferably a fume hood, while wearing appropriate PPE.

The primary contaminant is often nitric acid, formed from the reaction of N₂O₄ with ambient

moisture.[10]

Rinse the equipment thoroughly with copious amounts of water to remove the bulk of the

contaminant.[15]

Wash the equipment with a dilute solution of sodium carbonate (soda ash) or another

suitable weak base to neutralize any remaining acid residue.

Rinse the equipment again with deionized water.

Allow the equipment to dry completely before returning to service or storage.

Collect all rinse water and neutralizing solutions for proper hazardous waste disposal.
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Caption: Workflow for emergency response to a dinitrogen tetroxide spill.
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Caption: First aid workflow for personnel exposure to dinitrogen tetroxide.
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Caption: Hierarchy of controls for mitigating dinitrogen tetroxide hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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